Cas no 1706429-38-0 ({1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1706429-38-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD24509371
• CID: 5151955
• PubChem ID: 86262239
• Update Time: 2025-06-03

{1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(2-pyrrolidinylmethyl)-
• {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol

• MDL： MFCD24509371
• Inchi： 1S/C8H14N4O/c13-6-8-5-12(11-10-8)4-7-2-1-3-9-7/h5,7,9,13H,1-4,6H2
• InChI Key： WQVPUMRTJVBWQD-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2)C=C(CO)N=N1

Additional information on {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol

Introduction to {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1706429-38-0)

{1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1706429-38-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the pharmaceutical industry.

The molecular structure of {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol incorporates a pyrrolidine ring and a 1H-1,2,3-triazole moiety, which are both well-known for their role in enhancing the pharmacological properties of various drug candidates. The pyrrolidine ring is a common pharmacophore found in many bioactive molecules, contributing to their ability to interact with biological targets effectively. On the other hand, the 1H-1,2,3-triazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for the binding affinity and specificity of drug molecules.

Recent studies have highlighted the potential of {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol as a lead compound in the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs. Researchers have been particularly interested in its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.

The synthesis of {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of pyrrolidine derivatives with appropriate triazole precursors under controlled conditions. The resulting intermediate is then functionalized to introduce the methanol group at the desired position. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve optimal results.

In terms of biological activity, preliminary studies have shown that {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-4-ylmethanol exhibits inhibitory effects on certain enzymes and receptors associated with disease pathways. For instance, it has been observed to modulate the activity of enzymes involved in inflammation and pain signaling. These findings suggest that this compound may have therapeutic potential in conditions where such modulations are beneficial.

The pharmacokinetic properties of {1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazol-ylmethanol are also under investigation to determine its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance rates are critical parameters that need to be evaluated. Computational modeling and experimental techniques are being used to predict and verify these properties, ensuring that the compound can be developed into a viable drug candidate.

One of the most exciting aspects of {1-(pyrrolidin-in